Cas no 89130-70-1 (1H-Indole-1-propanamine, N,N,2-trimethyl-)

• Product Name: 1H-Indole-1-propanamine, N,N,2-trimethyl-
• CAS No: 89130-70-1
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 611363
• PubChem ID: 13207602
• Update Time: 2025-04-19

1H-Indole-1-propanamine, N,N,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanamine, N,N,2-trimethyl-
• N,N-dimethyl-3-(2-methylindol-1-yl)propan-1-amine
• N,N-Dimethyl-3-(2-methyl-1H-indol-1-yl)propan-1-amine
• DTXSID40527842
• CHEMBL454723
• 89130-70-1

• Inchi： 1S/C14H20N2/c1-12-11-13-7-4-5-8-14(13)16(12)10-6-9-15(2)3/h4-5,7-8,11H,6,9-10H2,1-3H3
• InChI Key： HILPSOGUTBHNFR-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC2C=CC=CC1=2)CCCN(C)C

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 8.2Ų